Cas no 24229-53-6 (1,2-Ethanediamine,N2-(2-aminoethyl)-N1,N1-dimethyl-)

• Product Name: 1,2-Ethanediamine,N2-(2-aminoethyl)-N1,N1-dimethyl-
• CAS No: 24229-53-6
• MF: C₆H₁₇N₃
• MW: 131.219280958176
• CID: 273714
• PubChem ID: 90424
• Update Time: 2025-04-19

1,2-Ethanediamine,N2-(2-aminoethyl)-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N2-(2-aminoethyl)-N1,N1-dimethyl-
• N'-[2-(dimethylamino)ethyl]ethane-1,2-diamine
• (2-amino-ethyl)-(2-dimethylamino-ethyl)-amine
• (2-aminoethyl)(N,N-dimethyl-2-aminoethyl)amine
• 1,1-dimethyl-1,4,7-triazaheptane
• 1,1-dimethyldiethylenetriamine
• AC1L3JYI
• Diethylenetriamine, 1,1-dimethyl-
• Diethylenetriamine,1
• N-(2-dimethylaminoethyl)ethylenediamine
• N,N-Dimethyldiethylenetriamine
• N2-(2-aminoethyl)-N1,N1-dimethyl-1,2-ethanediamine
• NCIStruc1_001636
• NCIStruc2_000109
• NSC345672
• NCGC00014794-02
• N1-(2-Aminoethyl)-N2,N2-dimethylethane-1,2-diamine
• N'-[2-(dimethylamino)ethyl]ethane-1, 2-diamine
• SCHEMBL323253
• NSC 345672
• NSC-345672
• CHEMBL1358390
• N1-(2-aminoethyl)-N2,N2-dimethyl-1,2-ethanediamine
• {2-[(2-aminoethyl)amino]ethyl}dimethylamine
• CCG-36620
• (2-[(2-AMINOETHYL)AMINO]ETHYL)DIMETHYLAMINE
• NCI345672
• N2-(2-Aminoethyl)-N1,N1-dimethylethylenediamine
• AKOS002671565
• 1, N2-(2-aminoethyl)-N1,N1-dimethyl-
• NE7SDU4X7F
• Diethylenetriamine,1-dimethyl-
• E84537
• A904404
• EINECS 246-095-4
• NCGC00097895-01
• 1,2-Ethanediamine, N2-(2-aminoethyl)-N1,N1-dimethyl-
• NS00020284
• (2-AMINOETHYL)[2-(DIMETHYLAMINO)ETHYL]AMINE
• 24229-53-6
• NCI60_003073
• [2-[(2-Aminoethyl)amino]ethyl]dimethylamine
• BS-52670
• 1,2-Ethanediamine, N'-(2-aminoethyl)-N,N-dimethyl-
• DTXSID3066970
• NCGC00014794
• HLTMVWQXGLNLCU-UHFFFAOYSA-N

• Inchi： 1S/C6H17N3/c1-9(2)6-5-8-4-3-7/h8H,3-7H2,1-2H3
• InChI Key： HLTMVWQXGLNLCU-UHFFFAOYSA-N
• SMILES： N(C)(C)CCNCCN

Computed Properties

• Exact Mass: 131.14241
• Monoisotopic Mass: 131.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 195.4°Cat760mmHg
• Flash Point: 72°C
• Refractive Index: 1.464
• PSA: 41.29
• LogP: 0.18750